2-cyclopentyl-N-(3-(furan-3-yl)-3-hydroxypropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-cyclopentyl-N-(3-(furan-3-yl)-3-hydroxypropyl)acetamide, also known as CPP-ACP, is a novel bioactive compound that has gained significant attention in the field of dentistry due to its unique properties. This compound is a derivative of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) and has been shown to have a significant impact on dental health. In
Scientific Research Applications
Synthesis and Derivative Formation
The compound 2-cyclopentyl-N-(3-(furan-3-yl)-3-hydroxypropyl)acetamide, while not directly studied, is related to various furan and cyclopentyl derivatives which have been extensively explored in scientific research. For instance, the formation of azulene derivatives from 2H-cyclohepta[b]furan-2-one derivatives showcases the reactivity of similar compounds leading to the synthesis of 1,2,3-trisubstituted azulene derivatives (Nozoe, Takase, Nakazawa, & Fukuda, 1971). Another research investigated the reactivity of renewable amide 3-acetamido-5-acetylfuran, leading to the creation of amino-substituted furan and other derivatives (Liu, Stähler, Murphy, Furlong, & Kerton, 2017).
Chemical Transformations and Reactions
Research into the Betti reaction of 2-naphthol, furfural, and acetamide has led to the production of unique derivatives, demonstrating the versatility of furan and acetamide in chemical transformations (Gutnov, Abaev, & Demidov, 2019). The cyclisation of 4-[2-cyclofentenyl]-3-hydroxy [1] benzopypan-2-one to produce various derivatives also indicates the potential for creating structurally complex molecules (Hajumdar & Choudhury, 1992).
Novel Compounds and Biological Activity
Research on cyclopentenone and furan derivatives from Cordyceps cicadae mycelia has resulted in the identification of new compounds with potential biological activities (Zhang & Xuan, 2008). Additionally, the development of new derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine for pharmacological evaluations indicates the interest in these compounds in drug discovery (Kumar et al., 2017).
properties
IUPAC Name |
2-cyclopentyl-N-[3-(furan-3-yl)-3-hydroxypropyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO3/c16-13(12-6-8-18-10-12)5-7-15-14(17)9-11-3-1-2-4-11/h6,8,10-11,13,16H,1-5,7,9H2,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIDXRNBXXLHSNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)NCCC(C2=COC=C2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.